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Abstract
L,L-Lanthionine sulfoxide, the oxidized form of the non-proteinogenic amino acid L,L-

lanthionine, is a molecule of growing interest in biochemical and pharmacological research. As

a structural analog of lanthionine, which has been identified as a potential signaling molecule

and uremic toxin, its sulfoxide derivative may exhibit unique biological activities. This technical

guide provides a detailed overview of the chemical structure, physicochemical properties, a

proposed synthesis protocol, and potential biological significance of L,L-Lanthionine
sulfoxide, with a focus on its putative role in the hydrogen sulfide biosynthesis pathway.

Chemical Structure and Properties
L,L-Lanthionine sulfoxide, systematically named 3-[[(2R)-2-Amino-2-carboxyethyl]sulfinyl]-L-

alanine, is a derivative of L,L-lanthionine where the thioether linkage is oxidized to a sulfoxide.

This oxidation introduces a chiral center at the sulfur atom, leading to the possibility of two

diastereomers.
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Systematic Name: 3-[[(2R)-2-Amino-2-carboxyethyl]sulfinyl]-L-alanine

Molecular Formula: C6H12N2O5S[1]

CAS Number: 105659-38-9[1]

SMILES: O=S(C--INVALID-LINK--C(O)=O)C--INVALID-LINK--C(O)=O

Physicochemical Data Summary

Quantitative experimental data for L,L-Lanthionine sulfoxide is not readily available in the

current literature. The following table summarizes the known properties of L,L-Lanthionine
sulfoxide and provides data for the parent compound, L,L-Lanthionine, and a related

molecule, L-Methionine sulfoxide, for comparison.

Property
L,L-Lanthionine
Sulfoxide

L,L-Lanthionine
L-Methionine
Sulfoxide

Molecular Formula C6H12N2O5S C6H12N2O4S C5H11NO3S

Molecular Weight 224.23 g/mol 208.24 g/mol [2] 165.21 g/mol

CAS Number 105659-38-9 922-55-4[2] 3226-65-1

Melting Point Data not available
280-283 °C

(decomposes)[3]

~240 °C

(decomposes)[4]

Solubility Data not available

Sparingly soluble in

water; soluble in dilute

acids and alkalies

≥30.2 mg/mL in H2O;

insoluble in DMSO

and EtOH[5]

Experimental Protocols
Proposed Synthesis of L,L-Lanthionine Sulfoxide
A plausible method for the synthesis of L,L-Lanthionine sulfoxide is the direct oxidation of

L,L-Lanthionine. Hydrogen peroxide is a common and effective reagent for the oxidation of

thioethers to sulfoxides[6][7].
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Proposed oxidation of L,L-Lanthionine to L,L-Lanthionine sulfoxide.

Detailed Methodology:

Dissolution: Dissolve L,L-Lanthionine in a suitable solvent system, such as a mixture of

acetic acid and water.

Oxidation: Cool the solution in an ice bath and add a stoichiometric amount of 30% hydrogen

peroxide dropwise with constant stirring. The reaction progress can be monitored by thin-

layer chromatography (TLC).

Quenching: After the reaction is complete, the excess hydrogen peroxide can be quenched

by the addition of a reducing agent, such as sodium sulfite.

Purification: The resulting L,L-Lanthionine sulfoxide can be purified from the reaction

mixture using ion-exchange chromatography. The use of a strong cation exchange resin is

recommended, followed by elution with a gradient of ammonium hydroxide. The polarity of

the sulfoxide is higher than the starting thioether, which aids in chromatographic

separation[8][9].

Characterization: The purified product should be characterized to confirm its identity and

purity.

NMR Spectroscopy: 1H and 13C NMR spectroscopy can be used to confirm the structure.

The oxidation of the sulfur atom is expected to cause a downfield shift in the 13C NMR
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signal of the adjacent carbon atoms[10].

Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS) can be used to

confirm the molecular weight of the product.

Purity Analysis: The purity of the final compound can be assessed by high-performance

liquid chromatography (HPLC).

Synthesis Workflow
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Workflow for the synthesis and purification of L,L-Lanthionine sulfoxide.

Biological Properties and Signaling Pathways
While the direct biological effects of L,L-Lanthionine sulfoxide have not been extensively

studied, the known activities of its parent compound, L,L-lanthionine, provide a strong basis for

hypothesizing its potential roles.

Putative Modulation of the Hydrogen Sulfide (H₂S)
Biosynthesis Pathway
Hydrogen sulfide (H₂S) is a gaseous signaling molecule involved in a variety of physiological

processes. Its endogenous production is primarily catalyzed by two key enzymes in the

transsulfuration pathway: cystathionine-β-synthase (CBS) and cystathionine-γ-lyase (CSE)[11].

L,L-Lanthionine has been identified as an inhibitor of H₂S production, likely through the

inhibition of CBS[2][12]. This suggests that L,L-Lanthionine and its derivatives could play a

regulatory role in H₂S homeostasis. It is plausible that L,L-Lanthionine sulfoxide also

interacts with CBS, potentially modulating its activity and thereby influencing H₂S levels.
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Proposed modulation of the H₂S biosynthesis pathway by L,L-Lanthionine and its sulfoxide.

Potential Role as a Uremic Toxin
L,L-Lanthionine has been identified as a novel uremic toxin, with elevated levels found in

patients with chronic kidney disease[2][13]. It has been shown to induce endothelial cell
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mineralization and is associated with inflammation in this patient population[13][14]. Given its

structural similarity, L,L-Lanthionine sulfoxide may also contribute to the pathophysiology of

uremia, a hypothesis that warrants further investigation.

Conclusion and Future Directions
L,L-Lanthionine sulfoxide is a structurally intriguing molecule with the potential for significant

biological activity. While current knowledge is limited, its relationship to L,L-lanthionine

suggests a likely role in the modulation of the hydrogen sulfide signaling pathway and potential

involvement in the pathology of chronic kidney disease. The proposed synthesis protocol

provides a framework for researchers to produce this compound for further study. Future

research should focus on the experimental validation of its synthesis, the characterization of its

physicochemical properties, and the elucidation of its specific biological functions and

mechanisms of action, particularly its interaction with cystathionine-β-synthase and its potential

role as a uremic toxin. Such studies will be crucial for understanding the full therapeutic and

pathological potential of this and other sulfur-containing amino acid derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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